Cas no 130835-39-1 ((4R)-4-amino-2,2-difluoropentanedioic acid)

• Product Name: (4R)-4-amino-2,2-difluoropentanedioic acid
• CAS No: 130835-39-1
• MF: C₅H₇F₂NO₄
• MW: 183.11018872261
• MDL: MFCD33405006
• CID: 5669003
• PubChem ID: 7191864
• Update Time: 2025-06-08

(4R)-4-amino-2,2-difluoropentanedioic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-4-amino-2,2-difluoropentanedioic acid
• (R)-2,2-Difluoro-4-aminopentanedioic acid
• EN300-26863649
• AT22979
• (R)-4-AMINO-2,2-DIFLUOROPENTANEDIOIC ACID
• SCHEMBL14678418

• MDL： MFCD33405006
• Inchi： 1S/C5H7F2NO4/c6-5(7,4(11)12)1-2(8)3(9)10/h2H,1,8H2,(H,9,10)(H,11,12)/t2-/m1/s1
• InChI Key： LLRDKDQMMRICLM-UWTATZPHSA-N
• SMILES： FC(C(=O)O)(C[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 183.03431403g/mol
• Monoisotopic Mass: 183.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 101Ų

Additional information on (4R)-4-amino-2,2-difluoropentanedioic acid

Introduction to (4R)-4-amino-2,2-difluoropentanedioic Acid (CAS No. 130835-39-1)

(4R)-4-amino-2,2-difluoropentanedioic acid, with the CAS number 130835-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural and chemical properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and carboxylic acid functional groups, along with the distinctive fluorine atoms at the 2-position of the pentanedioic acid backbone, imparts a high degree of reactivity and versatility to this compound.

The synthesis and application of (4R)-4-amino-2,2-difluoropentanedioic acid have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The stereochemistry of this compound, specifically the (4R) configuration at the chiral center, plays a crucial role in determining its biological activity. This configuration is often favored in drug design due to its ability to interact optimally with biological targets, leading to enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on fluorinated compounds due to their improved metabolic stability and binding affinity. The incorporation of fluorine atoms into drug molecules has been shown to enhance their pharmacokinetic properties, making them more suitable for therapeutic applications. (4R)-4-amino-2,2-difluoropentanedioic acid exemplifies this trend, as its structure incorporates two fluorine atoms in a position that allows for optimal interaction with biological targets.

One of the most promising applications of (4R)-4-amino-2,2-difluoropentanedioic acid is in the development of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The unique structural features of this compound make it an ideal candidate for designing potent protease inhibitors. Recent studies have demonstrated that derivatives of (4R)-4-amino-2,2-difluoropentanedioic acid can effectively inhibit specific proteases by binding to their active sites and blocking their catalytic activity.

Another area where (4R)-4-amino-2,2-difluoropentanedioic acid has shown significant promise is in the field of immunomodulation. The immune system is a complex network of cells and molecules that defends the body against pathogens and other foreign substances. Modulating immune responses is crucial for treating autoimmune diseases and enhancing vaccine efficacy. Research has indicated that compounds containing fluorine atoms can modulate immune cell function by interacting with specific receptors and signaling pathways. The presence of both amino and carboxylic acid groups in (4R)-4-amino-2,2-difluoropentanedioic acid allows it to engage with multiple targets within the immune system, making it a versatile tool for immunomodulatory therapies.

The synthetic pathways for producing (4R)-4-amino-2,2-difluoropentanedioic acid have also been refined over time, leading to more efficient and scalable methods. One common approach involves the use of enantioselective catalysis to achieve the desired (4R) configuration. This method leverages chiral catalysts that can selectively direct the reaction towards the desired enantiomer, ensuring high yield and purity. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, (4R)-4-amino-2,2-difluoropentanedioic acid (CAS No. 130835-39-1) is a highly valuable compound with numerous potential applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing research into its synthesis and biological activity continues to expand its potential uses, making it a cornerstone in modern drug discovery efforts.